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Introduction

Pico145, also known as HC-608, is a highly potent and selective small-molecule inhibitor of the
Transient Receptor Potential Canonical (TRPC) 1, 4, and 5 channels.[1][2][3] These channels
are non-selective cation channels permeable to Ca2+ and Na+ that are implicated in a variety
of physiological and pathophysiological processes, including epilepsy, pain, and cardiac
remodeling.[4] The remarkable potency and selectivity of Pico145 make it an invaluable
pharmacological tool for investigating the roles of TRPC1/4/5 channels in these processes and
for the development of novel therapeutics.[3]

These application notes provide detailed protocols for the characterization and utilization of
Pico145 in patch-clamp electrophysiology experiments, tailored for researchers in academia
and the pharmaceutical industry.

Data Presentation
Pico145 Inhibitory Potency (IC50)

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Pico145
against various TRPC channel subtypes, as determined by electrophysiological and Ca2+
influx assays.
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Channel .
Activator Assay Type IC50 (pM) Reference
Subtype

TRPC4-TRPC1

(-)-Englerin A Ca2+ influx 33 [4]
(concatemer)

TRPC4-TRPC1 Sphingosine-1- Whole-cell patch-

42 [4]

(concatemer) Phosphate (S1P) clamp
Endogenous
TRPC1:C4 (-)-Englerin A Ca2+ influx 49 [2]
(A498 cells)
TRPC5-TRPC1 _ _

(-)-Englerin A Ca2+ influx 199 2]
(concatemer)
TRPCA4 . .

(-)-Englerin A Ca2+ influx 349 [2]
(homomer)
TRPC5 _ _

(-)-Englerin A Ca2+ influx 1300 [4]
(homomer)

Selectivity Profile of Picol45

Pico145 exhibits high selectivity for TRPC1/4/5 channels. At a concentration of 100 nM,
Pico145 has been shown to have no significant effect on the following channels:[2][4]

TRPC3

e TRPCG6

e TRPV1

e TRPV4

e TRPAl

e TRPM2

e TRPM8
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e Orail (store-operated Ca2+ entry)

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology Protocol for
Assessing Picol45 Inhibition of TRPCA4/5 Channels

This protocol describes the methodology for measuring the inhibitory effect of Pico145 on
TRPC4 or TRPC5 channels heterologously expressed in Human Embryonic Kidney (HEK293)
cells.

1. Cell Culture and Transfection:
e Cell Line: HEK293 cells.

e Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10%
Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 pg/mL streptomycin.

e Transfection: Transiently transfect HEK293 cells with a plasmid encoding the human TRPC4
or TRPC5 channel subunit. A co-transfection with a fluorescent reporter plasmid (e.g., eGFP)
is recommended to identify transfected cells. Recordings are typically performed 24-48 hours
post-transfection.[5]

2. Solutions and Reagents:

o External (Bath) Solution (in mM): 135 NacCl, 5 KCI, 1.2 MgClI2, 1.5 CaCl2, 8 glucose, and 10
HEPES. Adjust pH to 7.4 with NaOH.[6]

« Internal (Pipette) Solution (in mM): 130 KCI, 5 NaCl, 0.4 CaCl2, 1 MgCI2, 10 HEPES, and 11
EGTA. Adjust pH to 7.3 with KOH.[7]

o TRPC1/4/5 Activator:

o (-)-Englerin A (EA): Prepare a stock solution in DMSO. A final concentration of 10 nM is
typically used to activate TRPC1/4/5 channels.[4]

o Sphingosine-1-Phosphate (S1P): Can also be used as a physiologically relevant activator.

[2]
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Pico145 Stock Solution: Prepare a high-concentration stock solution of Pico145 in DMSO
(e.g., 10-100 mM).

. Patch-Clamp Recording:

Apparatus: Use a standard patch-clamp setup, including an amplifier (e.g., Axopatch 200B),
a digitizer (e.g., Digidata 1440A), and data acquisition software (e.g., pPCLAMP).[8]

Pipettes: Pull borosilicate glass pipettes to a resistance of 3-5 MQ when filled with the
internal solution.[8]

Cell Selection: Identify transfected cells using fluorescence microscopy.

Seal Formation: Form a gigaohm seal (>1 GQ) between the patch pipette and the cell
membrane.

Whole-Cell Configuration: Rupture the cell membrane by applying gentle suction to achieve
the whole-cell recording configuration.[9]

Voltage-Clamp Protocol:
o Hold the cell at a membrane potential of -60 mV.

o Apply voltage ramps (e.g., from -100 mV to +100 mV over 500 ms) every 5-10 seconds to
elicit currents and generate current-voltage (I-V) relationships.

. Experimental Procedure for Pico145 Application:
Obtain a stable whole-cell recording and establish a baseline current in the external solution.

Perfuse the cell with the external solution containing the TRPC1/4/5 activator (e.g., 10 nM
(-)-Englerin A) to evoke channel currents.

Once a stable activated current is achieved, co-apply the external solution containing both
the activator and the desired concentration of Pico145.

Record the current inhibition by Pico145. To determine the IC50, a range of Pico145
concentrations should be tested.
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» Wash out Pico145 with the activator-containing solution to observe any reversal of inhibition.

Mandatory Visualizations

Signaling Pathway of TRPC1/4/5 Activation and
Inhibition by Picol145
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Caption: TRPC1/4/5 channel activation and inhibition by Pico145.
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Experimental Workflow for Pico145 Patch-Clamp Assay

Experimental Workflow
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Caption: Workflow for assessing Pico145 inhibition using patch-clamp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Picol45 in Patch-
Clamp Electrophysiology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069070#picol45-protocol-for-patch-clamp-
electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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